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Compound of Interest

Compound Name: 2,4-Tetradecadienal

CAS No.: 54306-03-5

Cat. No.: B13941619

Get Quote

Executive Summary & Chemical Identity
2,4-Tetradecadienal is a long-chain polyunsaturated aldehyde often used in pheromone

research and flavor chemistry. Unlike smaller aldehydes (e.g., acetaldehyde), it is not highly

volatile, but it presents specific challenges regarding aquatic toxicity and autoxidation.

Effective disposal requires strict segregation from oxidizers to prevent exothermic degradation

and prohibition of drain disposal due to its lipophilic nature and persistence in aquatic

environments.
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Parameter Data

CAS Number 54306-03-5 (Generic/Isomer mix)

Molecular Formula C₁₄H₂₄O

Flash Point ~134°C (274°F) - Class IIIB Combustible

Solubility
Insoluble in water; Soluble in organic solvents

(Ethanol, Hexane)

Primary Hazard Skin/Eye Irritation, Aquatic Toxicity, Combustible

Immediate Spill Response Protocol
Core Directive: In the event of a spill, stop the spread immediately. Do not use water, as this

will spread the hydrophobic chemical.

Decision Logic: Spill Management
The following workflow dictates the operational response to a spill event.
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Spill Detected

Assess Volume & Location

< 100 mL (Benchtop)

> 100 mL (Floor/Bulk)

Don PPE: Nitrile Gloves, 
Lab Coat, Goggles

Evacuate Area & 
Increase Ventilation

Apply Vermiculite or 
Polypropylene Pads

Collect into Sealed 
Polyethylene Bag

Label: 'Hazardous Waste: 
Aldehyde Contaminated Debris'

Contact EHS for Pickup

Click to download full resolution via product page

Figure 1: Decision tree for immediate containment and cleanup of 2,4-Tetradecadienal spills.
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Waste Disposal Methodologies
Method A: Bulk Liquid Waste (Preferred)
Stream: Non-Halogenated Organic Waste. Protocol:

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid unlined metal cans which may catalyze oxidation.

Solvent Compatibility: 2,4-Tetradecadienal is compatible with standard organic waste

solvents (acetone, methanol, hexane).

Segregation:

CRITICAL: Do NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides) or strong

bases. Aldehydes can undergo exothermic polymerization or oxidation.

Headspace: Minimize headspace in the waste container to reduce autoxidation potential.

Labeling:

Tag as "Non-Halogenated Organic Waste."

List constituents: "2,4-Tetradecadienal, [Solvent Name]."

Hazard Checkbox: Irritant, Combustible.

Method B: Solid Waste (Contaminated Debris)
Stream: Hazardous Solid Waste. Protocol:

Collect contaminated gloves, pipette tips, and paper towels.

Double-bag in clear polyethylene bags (4 mil thickness recommended).

Seal with tape and attach a hazardous waste tag.

Do not dispose of in regular trash; the residual odor and potential for aquatic leaching violate

environmental compliance.
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Method C: Empty Container Management
Protocol:

Triple Rinse: Rinse the empty bottle three times with a small volume of ethanol or acetone.

Rinsate Disposal: Pour the rinsate into the Method A liquid waste container.

Defacing: Cross out the label and mark "Empty."

Disposal: Once triple-rinsed and dried, the glass container can usually be discarded in glass

recycling or trash (verify with local EHS rules).

Technical Justification & Mechanism
Why Segregation Matters: The Autoxidation Risk
As a Senior Scientist, it is crucial to understand why we segregate. Long-chain aldehydes like

2,4-Tetradecadienal are susceptible to radical-chain autoxidation when exposed to air,

eventually forming carboxylic acids. While less explosive than ether peroxides, this reaction is

exothermic and can pressurize waste containers if catalyzed by metal ions or mixed with

oxidizers.

Waste Container Risks2,4-Tetradecadienal 
(R-CHO)

Acyl Radical Formation 
(R-C=O•)

 Initiator (Light/Heat)

Atmospheric O2

Peracid Intermediate 
(R-CO3H)

 Chain Propagation Tetradecadienoic Acid 
(Stable End Product)

 Decomposition

Click to download full resolution via product page

Figure 2: Autoxidation pathway of aldehydes. Accumulation of peracids (intermediate) poses a

reactivity hazard in mixed waste streams.

Environmental Impact (The "No Drain" Rule)
2,4-Tetradecadienal has a high LogP (partition coefficient), meaning it is lipophilic.
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Mechanism: If poured down the drain, it does not dissolve but rather coats pipes and

eventually enters the water table where it bioaccumulates in aquatic organisms.

Compliance: Disposal into sewer systems violates the Clean Water Act (USA) and similar

global environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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